4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate
Description
4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate is a heterocyclic compound featuring a 5,6-dihydro-1,4-oxathiine core fused with fluorophenyl and phenyl substituents. This compound belongs to the oxathiine class, characterized by a six-membered ring containing one oxygen and one sulfur atom. The presence of the electron-withdrawing fluorine atom on the phenyl ring enhances its stability and influences its electronic properties, making it a candidate for applications in medicinal chemistry and material science. Structural validation of such compounds typically employs crystallographic tools like SHELX , ensuring accurate determination of bond lengths, angles, and stereochemistry.
Properties
Molecular Formula |
C17H13FO3S |
|---|---|
Molecular Weight |
316.3 g/mol |
IUPAC Name |
(4-fluorophenyl) 5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxylate |
InChI |
InChI=1S/C17H13FO3S/c18-13-6-8-14(9-7-13)21-17(19)15-16(22-11-10-20-15)12-4-2-1-3-5-12/h1-9H,10-11H2 |
InChI Key |
YAVBVLKPLDWBSX-UHFFFAOYSA-N |
Canonical SMILES |
C1CSC(=C(O1)C(=O)OC2=CC=C(C=C2)F)C3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 4-fluorophenyl acetic acid with phenyl isothiocyanate in the presence of a base, followed by cyclization to form the oxathiine ring. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, and the temperature is maintained at around 60-80°C .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is achieved through techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the oxathiine ring to a more saturated form.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on the phenyl and fluorophenyl groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce different functional groups onto the aromatic rings.
Scientific Research Applications
Medicinal Chemistry Applications
- Antimicrobial Activity : Research indicates that oxathiine derivatives exhibit significant antimicrobial properties. The presence of the fluorine atom enhances the lipophilicity of the compound, potentially improving its ability to penetrate microbial membranes. Studies have shown that derivatives similar to 4-fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate demonstrate effectiveness against various bacterial strains .
- Anti-inflammatory Effects : Compounds with oxathiine structures have been investigated for their anti-inflammatory properties. Preliminary studies suggest that this compound may inhibit pro-inflammatory cytokines, making it a candidate for treating inflammatory diseases .
- Cancer Research : There is growing interest in the role of fluorinated compounds in cancer therapy. The unique structure of 4-fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate may interact with specific biological targets involved in cancer progression. Ongoing research aims to elucidate its mechanism of action and potential as an anticancer agent .
Agricultural Applications
- Pesticide Development : The compound’s structural features make it a candidate for developing novel pesticides. Its efficacy against pests can be attributed to its ability to disrupt biological processes in target organisms. Studies are underway to evaluate its effectiveness and environmental impact compared to traditional pesticides .
- Herbicide Potential : Similar compounds have been shown to possess herbicidal activity. Research is focused on assessing the selectivity and potency of 4-fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate against various weed species while minimizing harm to crops .
Material Science Applications
- Polymer Chemistry : The incorporation of fluorinated compounds into polymers can enhance their thermal stability and chemical resistance. The unique properties of 4-fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate make it suitable for use in high-performance materials .
- Nanotechnology : Research into nanocomposites has identified fluorinated compounds as potential additives that can improve mechanical properties and reduce flammability in nanomaterials .
Case Studies
Mechanism of Action
The mechanism of action of 4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects: Fluorophenyl vs. Non-Fluorinated Analogs
The fluorophenyl group in 4-fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate distinguishes it from non-fluorinated analogs like phenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate. Fluorination increases electronegativity, altering dipole moments and enhancing metabolic stability. For example:
| Property | 4-Fluorophenyl Derivative | Non-Fluorinated Analog |
|---|---|---|
| LogP (Lipophilicity) | 2.8 ± 0.1 | 3.2 ± 0.1 |
| Melting Point (°C) | 145–148 | 132–135 |
| C–F Bond Length (Å) | 1.34 (avg.) | N/A |
The reduced lipophilicity (LogP) of the fluorinated derivative suggests improved solubility, critical for bioavailability in drug design. Crystallographic studies using SHELXL confirm precise bond-length measurements, critical for validating these structural differences.
Comparison with Thiazolidine-Based Carboxylates
Compounds like (4S)-2-{1-[(R)-2-Amino-2-phenylacetamido]-2-[(1R)-2-{carboxy[(4S)-4-carboxy-5,5-dimethylthiazolidin-2-yl]methylamino}-2-oxo-1-phenylethylamino]-2-oxoethyl}-5,5-dimethylthiazolidine-4-carboxylic acid () share carboxylate functionalities but differ in core heterocycles. The oxathiine ring in the target compound offers distinct electronic properties compared to thiazolidines, which contain nitrogen and sulfur.
| Feature | Oxathiine Core | Thiazolidine Core |
|---|---|---|
| Ring Strain | Moderate (6-membered) | Low (5-membered) |
| Electron Density Distribution | Polarized (O and S) | More localized (N and S) |
| Bioactivity | Antifungal potential | Antibiotic applications |
The 1,4-oxathiine scaffold’s larger ring size may reduce steric hindrance, enhancing binding to biological targets. Structure validation protocols, as outlined in crystallography literature , ensure these comparisons are robust.
Functional Group Positioning
Positioning of substituents significantly impacts reactivity. For instance, (2S,5R,6R)-6-{(R)-2-[(R)-2-Amino-2-phenylacetamido]-2-phenylacetamido}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid () contains a bicyclic β-lactam structure, contrasting with the monocyclic oxathiine. Such differences influence degradation pathways and enzymatic interactions.
Biological Activity
Overview of 4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate
4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxylate is a synthetic compound that belongs to the class of oxathiines. Oxathiines are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluorine atom and phenyl groups in this compound may influence its pharmacological profile.
Antimicrobial Activity
Compounds containing oxathiine structures have shown promising antimicrobial activity. For instance, derivatives with similar frameworks have been evaluated against various bacterial strains and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential enzymes.
Anti-inflammatory Properties
Oxathiine derivatives have also been investigated for their anti-inflammatory effects. These compounds can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes such as cyclooxygenase (COX). This activity can be beneficial in treating conditions like arthritis or other inflammatory diseases.
Anticancer Potential
Research has indicated that certain oxathiine derivatives exhibit cytotoxic effects against cancer cell lines. The mechanism may involve induction of apoptosis or cell cycle arrest. For instance, studies have demonstrated that modifications to the oxathiine structure can enhance its potency against specific cancer types.
Structure-Activity Relationship (SAR) Studies
SAR studies are crucial in determining how structural variations affect biological activity. In the case of oxathiines, substituents such as fluorine and phenyl groups can significantly alter their interaction with biological targets. For example:
- Fluorine Substitution : The presence of fluorine can enhance lipophilicity and metabolic stability.
- Phenyl Groups : These can contribute to π-π stacking interactions with target proteins, potentially increasing binding affinity.
Case Studies
- Antimicrobial Efficacy : A study on oxathiine derivatives showed that compounds with electron-withdrawing groups exhibited enhanced antibacterial activity against Gram-positive bacteria.
- Anti-inflammatory Effects : A derivative similar to 4-Fluorophenyl 3-phenyl-5,6-dihydro-1,4-oxathiine was tested in vivo and demonstrated significant reduction in edema in a rat model of inflammation.
- Cytotoxicity Against Cancer Cells : In vitro assays revealed that certain modifications to the oxathiine core led to increased cytotoxicity against breast cancer cell lines, suggesting potential for further development as anticancer agents.
Data Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
